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Compound of Interest

Compound Name: 1-(3,5-Dimethoxyphenyl)ethanol

CAS No.: 14950-55-1

Cat. No.: B169568

Get Quote

Executive Summary
1-(3,5-Dimethoxyphenyl)ethanol (CAS: 14950-55-1) is a high-value chiral building block,

serving as a critical intermediate in the synthesis of polyketide analogues, resveratrol

derivatives, and tubulin-binding agents (e.g., combretastatin analogues). Its 3,5-dimethoxy

substitution pattern confers unique electronic properties—enhancing lipophilicity while

activating the benzylic position—which presents specific challenges in asymmetric synthesis

and stability. This guide provides a definitive technical workflow for the enantioselective

synthesis, purification, and application of this moiety in pharmaceutical development.

Part 1: Chemical Identity & Strategic Relevance
Structural Analysis & Electronic Effects
The 3,5-dimethoxy motif is an electron-donating group (EDG) positioned meta to the benzylic

center. Unlike para-methoxy substituents, which stabilize benzylic carbocations through direct

resonance, the meta positioning relies on inductive effects.
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Reactivity Implication: The ketone precursor (3,5-dimethoxyacetophenone) is less

electrophilic than unsubstituted acetophenone, requiring highly active catalysts for reduction.

Stability Warning: The resulting alcohol is acid-sensitive. While less prone to immediate

elimination than the 4-methoxy isomer, it can still undergo racemization or etherification

under acidic conditions due to the electron-rich aromatic ring facilitating benzylic cation

formation.

Key Properties
Property Specification

CAS Number 14950-55-1

Molecular Formula C₁₀H₁₄O₃

Molecular Weight 182.22 g/mol

Physical State
White to off-white solid (racemate); often oil

(enantiopure)

Chirality
(R)- and (S)- enantiomers available via

asymmetric synthesis

Solubility
Soluble in MeOH, EtOH, DCM, EtOAc; Low

solubility in water

Part 2: Asymmetric Synthesis Pathways
To achieve high enantiomeric excess (ee >98%), two primary pathways are validated:

Ruthenium-Catalyzed Transfer Hydrogenation (Chemocatalysis) and Biocatalytic Reduction

(Enzymatic).

Decision Matrix: Pathway Selection
The choice of method depends on scale, available equipment, and downstream chemistry.
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Start: 3,5-Dimethoxyacetophenone Scale / Requirement?

Pathway A: Ru-Catalysis (ATH)
Lab Scale (<100g)

Fast Setup

Pathway B: Biocatalysis (KRED)

Process Scale (>1kg)
Green Chemistry

High Yield, 95-97% ee
Requires Metal Removal

>99% ee
Requires Cofactor Recycle

Figure 1: Decision matrix for selecting the synthesis pathway.

Click to download full resolution via product page

Pathway A: Asymmetric Transfer Hydrogenation (ATH)
Mechanism: Utilizes the Noyori-Ikariya bifunctional mechanism. The ruthenium center activates

H₂, while the amine ligand directs the hydride transfer to the re or si face of the ketone.

Catalyst: RuCl (for (S)-alcohol).

Hydrogen Source: Formic acid/Triethylamine (5:2 azeotrope).

Why this works: The TsDPEN ligand creates a chiral pocket that rigidly controls the

orientation of the acetophenone, overcoming the lower electrophilicity caused by the

methoxy groups.

Pathway B: Biocatalytic Reduction (KRED)
Mechanism: Ketoreductases (KREDs) or Alcohol Dehydrogenases (ADHs) deliver a hydride

from NADPH to the ketone.

Enzyme: Commercial KRED screening kits (e.g., Codexis, Johnson Matthey) often identify

variants of Lactobacillus or Rhodococcus ADHs.

Cofactor Recycling: Coupled with Glucose Dehydrogenase (GDH) and glucose to regenerate

NADPH.

Advantage: Often achieves >99.5% ee due to the strict steric constraints of the enzyme

active site.

Part 3: Experimental Protocols
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Protocol 1: Ru-Catalyzed Asymmetric Transfer
Hydrogenation
Target: (S)-1-(3,5-Dimethoxyphenyl)ethanol

Reagents:

Substrate: 3,5-Dimethoxyacetophenone (1.0 equiv)

Catalyst: RuCl (0.5 mol%)

Solvent: Formic acid/Triethylamine (5:2 complex)

Solvent (Reaction): Dichloromethane (DCM) or neat

Procedure:

Inertion: Charge a flame-dried Schlenk flask with 3,5-dimethoxyacetophenone (10 mmol,

1.80 g) and the Ru-catalyst (0.05 mmol, 32 mg). Purge with nitrogen.

Initiation: Add degassed formic acid/triethylamine complex (3.0 mL). If solubility is poor, add

2 mL of dry DCM.

Reaction: Stir at 28°C for 14–24 hours. Monitor by TLC (Hexane/EtOAc 7:3) or GC. The

electron-rich nature of the ring may slow conversion compared to simple acetophenone; do

not raise temp >40°C to avoid racemization.

Quench: Dilute with water (20 mL) and extract with DCM (3 x 15 mL).

Purification: Wash combined organics with sat. NaHCO₃ (to remove formic acid) and brine.

Dry over Na₂SO₄. Concentrate in vacuo.

Isolation: Purify via flash column chromatography (SiO₂, 10-20% EtOAc in Hexane).

Validation:

Yield: Expect 85–95%.
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ee: Expect 95–98% (determine via Chiral HPLC).

Protocol 2: Enzymatic Reduction (KRED Screen)
Target: (R)- or (S)-1-(3,5-Dimethoxyphenyl)ethanol (Enzyme dependent)

Buffer Preparation:

100 mM Potassium Phosphate buffer (pH 7.0).

2 mM MgSO₄ (cofactor stabilizer).

Procedure:

Mix: In a reaction vessel, dissolve 3,5-dimethoxyacetophenone (500 mg) in IPA (5% v/v of

total volume) to aid solubility.

Cofactor: Add NADP+ (10 mg) and Glucose (600 mg).

Enzymes: Add Glucose Dehydrogenase (GDH, 5 mg) and the specific KRED (10–20 mg).

Reaction: Top up with buffer to 20 mL. Stir orbitally at 30°C for 24 hours.

Workup: Extract with MTBE (2 x 20 mL). The enzyme remains in the aqueous phase.

Drying: Dry organic phase over MgSO₄ and concentrate.

Part 4: Analytical Characterization
Chiral HPLC Method
Separation of enantiomers is critical for validating the synthesis.
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Parameter Condition

Column Chiralcel OD-H or Chiralpak AD-H (Daicel)

Dimensions 250 mm x 4.6 mm, 5 µm

Mobile Phase Hexane : Isopropanol (90 : 10)

Flow Rate 1.0 mL/min

Detection UV @ 254 nm and 280 nm

Temperature 25°C

Retention Times
(Typical) (S)-isomer: ~12 min; (R)-isomer: ~15

min (Verify with standards)

Absolute Configuration Determination (Mosher's
Method)
If chiral standards are unavailable, derivatize with (R)- and (S)-MTPA-Cl (Mosher's acid

chloride).

Analyze ¹H NMR shifts of the methine proton (-CH(OH)-).

The Δδ (δS - δR) pattern allows assignment of absolute configuration based on the shielding

cone of the phenyl group in the MTPA auxiliary.

Part 5: Applications in Drug Discovery
The 1-(3,5-dimethoxyphenyl)ethyl moiety acts as a pharmacophore mimic for the "A-ring" of

several stilbenoid natural products.

Tubulin Polymerization Inhibitors
The 3,5-dimethoxy motif mimics the A-ring of Combretastatin A-4, a potent vascular disrupting

agent. Chiral alcohols derived from this structure are used to synthesize non-stilbene analogs

(e.g., isoquinolines or azetidines) that bind to the colchicine site of tubulin.
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Mechanism:[1][2][3][4][5] The chiral alcohol provides a rigid handle to orient the "B-ring"

mimic in the binding pocket, improving selectivity over the natural stilbene which is prone to

photo-isomerization.

Resveratrol Analogues
Used in the synthesis of methylated resveratrol derivatives (pterostilbene analogs). The chiral

alcohol allows for the introduction of stereochemistry into the linker region, which can improve

metabolic stability (blocking glucuronidation) compared to the parent achiral stilbenes.

1-(3,5-Dimethoxyphenyl)ethanol

Combretastatin A-4 Analogs
(Tubulin Inhibition)

Chiral Linker

Resveratrol/Pterostilbene Analogs
(Metabolic Stability)

A-Ring Mimic

NK-1 Receptor Antagonists
(Neurokinin signaling)

Hydrophobic Core

Figure 2: Pharmaceutical applications of the chiral scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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